Cas no 142434-08-0 ([(3aR,6S,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-6-yl]methanol)

[(3aR,6S,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-6-yl]methanol structure
142434-08-0 structure
Product Name:[(3aR,6S,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-6-yl]methanol
CAS No:142434-08-0
MF:C9H17NO
MW:155.237382650375
CID:101087
Update Time:2023-08-03

[(3aR,6S,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-6-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[b]pyrrole-6-methanol,octahydro-1-methyl-, [3aR-(3aa,6a,6aa)]- (9CI)
    • [(3aR,6S,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-6-yl]methanol
    • Cyclopenta[b]pyrrole-6-methanol, octahydro-1-methyl-, (3a-alpha-,6-alpha-,6a-alpha-)- (9CI)
    • Cyclopenta[b]pyrrole-6-methanol, octahydro-1-methyl-, [3aR-(3a-alpha-,6-alpha-,6a-alpha-)]- (9CI)
    • Inchi: 1S/C9H17NO/c1-10-5-4-7-2-3-8(6-11)9(7)10/h7-9,11H,2-6H2,1H3/t7-,8-,9+/m1/s1
    • InChI Key: FWLQELKDPBAZFB-HLTSFMKQSA-N
    • SMILES: OC[C@H]1CC[C@@H]2CCN(C)[C@@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • XLogP3: 0.8
  • Topological Polar Surface Area: 23.5
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